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Compound of Interest

Compound Name:

Sarcosine, N-

(phosphonoamidino)-, dipotassium

salt

Cat. No.: B102907 Get Quote

Essential Safety and Disposal Information for Laboratory Personnel

This document provides crucial safety and logistical information for the proper disposal of

Sarcosine, N-(phosphonoamidino)-, dipotassium salt, also known as Creatine Phosphate

Dipotassium Salt (CAS No. 18838-38-5). The following procedures are based on best practices

for handling similar chemical compounds and should be supplemented by institution-specific

guidelines and local regulations.

I. Personal Protective Equipment (PPE) and Safety
Measures
Before handling Sarcosine, N-(phosphonoamidino)-, dipotassium salt, it is imperative to be

equipped with the appropriate personal protective equipment. This compound is a solid, and

measures should be taken to avoid dust formation and contact with skin and eyes.
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Personal Protective

Equipment
Specifications Purpose

Eye Protection
Chemical safety goggles or

glasses.

To prevent eye irritation from

dust particles.

Hand Protection
Impervious gloves (e.g.,

nitrile).
To avoid direct skin contact.

Respiratory Protection Dust respirator.
To prevent inhalation of dust

particles.

Body Protection Protective clothing.
To minimize the risk of

exposure to the skin.

II. Spill and Waste Management
In the event of a spill or when disposing of waste material, a systematic approach should be

followed to ensure safety and environmental protection.

A. Spill Cleanup:

Immediate Action: Clear the area of all personnel and ensure proper ventilation.

Containment: Prevent the spillage from entering drains, sewers, or water courses.

Cleanup Procedure:

Avoid generating dust.

Use dry cleanup procedures.

Sweep or shovel the spilled material.

Vacuuming is a suitable alternative, using an explosion-proof machine designed for

grounded use. Do not use air hoses for cleaning.

Disposal of Spilled Material: Place the collected material into a clean, dry, sealable, and

properly labeled container for disposal.
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B. Waste Disposal:

All waste containing Sarcosine, N-(phosphonoamidino)-, dipotassium salt should be

treated as chemical waste.

Containerization: Place waste material in a labeled, sealed container.

Labeling: The container must be clearly labeled with the chemical name and any associated

hazards.

Disposal Route: Dispose of the contents and the container at an authorized hazardous or

special waste collection point in accordance with local, regional, and national regulations.[1]

[2][3] Do not dispose of down the drain or in general waste.

III. Disposal Workflow
The following diagram illustrates the step-by-step process for the proper disposal of Sarcosine,
N-(phosphonoamidino)-, dipotassium salt.
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Start: Waste Sarcosine, N-(phosphonoamidino)-, dipotassium salt

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Respirator, Lab Coat)

Step 2: Check for Spills

Step 3a: Clean Up Spills
(Avoid Dust, Use Dry Methods)

Yes

Step 3b: Collect Chemical Waste

No

Step 4a: Containerize Spilled Material

Step 4b: Place in Labeled, Sealed Container

Step 5: Transfer to Authorized Hazardous Waste Collection Point

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal workflow for Sarcosine, N-(phosphonoamidino)-, dipotassium salt.
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IV. Health and Safety Information
While specific toxicological data for Sarcosine, N-(phosphonoamidino)-, dipotassium salt is
not readily available, it is prudent to handle it with care. Avoid contact with skin and eyes, and

prevent inhalation of dust.[1] In case of exposure, follow standard first-aid procedures and seek

medical attention if symptoms persist.

Disclaimer: The information provided in this document is intended as a guide and is based on

the disposal procedures for chemically similar compounds. It is not a substitute for a formal risk

assessment and should be used in conjunction with the official Safety Data Sheet (SDS) for the

specific product being used, if available. Always consult with your institution's Environmental

Health and Safety (EHS) department and adhere to all applicable local, state, and federal

regulations for waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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